ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate

• IUPAC Name: ethyl 2-[1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]acetate
• InChI: InChI=1S/C17H24N2O5/c1-4-24-16(20)10-14-17(21)18-7-8-19(14)11-12-5-6-13(22-2)9-15(12)23-3/h5-6,9,14H,4,7-8,10-11H2,1-3H3,(H,18,21)
• InChI Key: ILYQCDYWLJHIMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1C(=O)NCCN1CC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C17H24N2O5
• Molecular Weight: 336.4 g/mol

Description

Ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate, also known as EDDA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EDDA is a piperazine derivative that has been found to exhibit a wide range of biological activities, including antifungal, antibacterial, and antitumor properties. In

Mechanism of Action

The mechanism of action of ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate is not fully understood. However, it is believed that ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate exerts its biological activity by inhibiting the activity of enzymes involved in cell wall synthesis in fungi and bacteria. In cancer cells, ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis.
Biochemical and Physiological Effects:
ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate has been found to have a low toxicity profile in vitro and in vivo studies. It has been shown to be well-tolerated in animal studies, with no significant adverse effects observed. ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate has also been found to exhibit low cytotoxicity towards normal human cells, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate is its broad-spectrum activity against various fungal and bacterial strains. It also exhibits antitumor activity against multiple cancer cell lines, making it a potential candidate for cancer therapy. However, one limitation of ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the mechanism of action of ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate and its potential side effects.

Future Directions

For ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate research include the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate and its potential therapeutic applications. Future studies could also focus on improving the solubility of ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate to enhance its bioavailability in vivo. Overall, ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate shows great potential as a therapeutic agent, and further research is needed to fully explore its potential applications.

Scientific Research Applications

Ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate has been extensively studied for its potential therapeutic applications. It has been found to exhibit antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate has also been shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, ethyl [1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]acetate has been found to exhibit antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.